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Cat. No.: B1418645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-Tyrosine, a non-essential amino acid, is a critical component in a multitude of biological

processes. It serves as a fundamental building block for protein synthesis, a precursor to vital

neurotransmitters and hormones, and a key player in cellular signaling. However, its practical

application in research, particularly in aqueous-based systems like cell culture media, is

hampered by its inherently low solubility at physiological pH. L-Tyrosine disodium salt, a
highly water-soluble derivative, effectively overcomes this limitation, establishing it as an

indispensable tool in various research and development domains. This technical guide provides

an in-depth overview of its core applications, supported by quantitative data, detailed

experimental protocols, and workflow visualizations.

Core Research Applications
The primary utility of L-Tyrosine disodium salt in research stems from its enhanced solubility,

making it a superior alternative to free L-Tyrosine in numerous applications.

Cell and Tissue Culture
L-Tyrosine disodium salt is extensively used as a supplement in cell culture media, especially

in high-density cultures for biopharmaceutical production. Its high solubility allows for the

preparation of concentrated, pH-neutral feed solutions, which is crucial for modern fed-batch

processes.
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Biopharmaceutical Production: In the manufacturing of monoclonal antibodies (mAbs) and

other recombinant proteins using cell lines like Chinese Hamster Ovary (CHO), maintaining

an adequate supply of tyrosine is essential. Insufficient tyrosine levels can lead to reduced

specific productivity and the incorporation of incorrect amino acids (tyrosine sequence

variants), compromising the final product's quality.[1][2] L-Tyrosine disodium salt ensures a

consistent and high concentration of available tyrosine, supporting robust cell growth and

maximizing protein yield.[3]

Fed-Batch Cultures: Traditional fed-batch strategies often require a separate alkaline feed for

tyrosine and cysteine due to their poor solubility at neutral pH.[4] This complicates the

feeding process and can cause pH spikes in the bioreactor.[5] The use of L-Tyrosine
disodium salt, or other soluble derivatives like phospho-L-tyrosine disodium salt, allows

for the formulation of single, highly concentrated, neutral pH feeds, simplifying the

manufacturing process.[4][6]

Pharmaceutical Synthesis
L-Tyrosine is a valuable chiral starting material for the synthesis of various pharmaceutical

compounds. The disodium salt can be used as a more readily soluble precursor in the initial

aqueous-based steps of a synthetic pathway. A notable example is its use in the synthesis of

selectively protected L-DOPA (Levodopa) derivatives, which are crucial for developing

treatments for Parkinson's disease.[7]

Biochemical and Enzymatic Assays
The consistent and high solubility of L-Tyrosine disodium salt makes it an ideal reagent for

preparing substrates or components in various biochemical assays. For instance, in assays for

the enzyme Tyrosinase, which catalyzes the oxidation of tyrosine, the disodium salt can be

used to prepare the L-Tyrosine substrate solution. This ensures accurate and reproducible

substrate concentrations.

Nutritional Formulations
In the development of parenteral and enteral nutrition solutions, providing essential and

conditionally essential amino acids is critical. The poor solubility of L-Tyrosine presents a

challenge in formulating these solutions.[8] L-Tyrosine disodium salt, along with dipeptides
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containing tyrosine like L-alanyl-L-tyrosine, offers a more soluble option to ensure adequate

tyrosine delivery for patients who cannot consume food orally.[9][10][11]

Data Presentation
The following tables summarize key quantitative data regarding L-Tyrosine and its disodium

salt.

Property L-Tyrosine
L-Tyrosine
Disodium Salt
Dihydrate

Reference(s)

Molecular Formula C₉H₁₁NO₃ C₉H₉NNa₂O₃ · 2H₂O ,[12]

Molecular Weight 181.19 g/mol 261.18 g/mol ,[13]

Solubility in Water
~0.45 mg/mL (at

neutral pH)
~100 mg/mL ,[14]

Storage Temperature Room Temperature 2-8°C [13],[1]

Table 1: Physicochemical Properties of L-Tyrosine and L-Tyrosine Disodium Salt Dihydrate.

Cell Culture Medium
Typical L-Tyrosine
Concentration

Reference(s)

DMEM 0.104 g/L

MEM 0.036 g/L

RPMI-1640 0.029 g/L

Table 2: L-Tyrosine Concentrations in Common Basal Cell Culture Media.

Experimental Protocols
Protocol 1: Preparation of a Concentrated L-Cysteine
and L-Tyrosine Alkaline Stock Solution for Fed-Batch
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Cell Culture
This protocol is adapted from a method used for preparing a combined feed supplement for

CHO cell cultures.[3] The use of L-Tyrosine disodium salt is central to achieving the high

concentration.

Materials:

L-Cysteine hydrochloride monohydrate

L-Tyrosine disodium salt dihydrate

Cell culture grade water (e.g., Milli-Q)

5 M Sodium Hydroxide (NaOH)

1 M Hydrochloric Acid (HCl)

Sterile container

Sterile 0.22 µm filter

Procedure:

Measure approximately 80% of the final required volume of cell culture grade water into a

sterile container.

Adjust the pH of the water to ≥ 13.0 using 5 M NaOH. This highly alkaline condition is crucial

for dissolving high concentrations of both amino acids.

Slowly add L-Cysteine hydrochloride monohydrate and L-Tyrosine disodium salt dihydrate

to the desired final concentrations (e.g., 7.9 g/L for L-Cysteine HCl and 22.45 g/L for L-
Tyrosine disodium salt).[3]

Mix continuously until all components are completely dissolved.

Carefully adjust the pH to the target for the stock solution, for example, 11.3 ± 0.1, using 5 M

NaOH or 1 M HCl.[3]
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Add cell culture grade water to reach the final volume.

Sterile filter the solution using a 0.22 µm filter into a sterile storage container.

Store the solution at the recommended temperature (typically 2-8°C).

Caution: This stock solution is highly alkaline. Its addition to the bioreactor must be carefully

controlled to avoid rapid pH shifts that can negatively impact cell health.

Protocol 2: Enzymatic Assay of Tyrosinase
This protocol describes a general method for assaying Tyrosinase activity, where L-Tyrosine is

the substrate. L-Tyrosine disodium salt can be used to prepare the substrate solution due to

its high solubility.

Materials:

L-Tyrosine disodium salt dihydrate

Potassium Phosphate, Monobasic

Potassium Hydroxide (KOH)

Tyrosinase enzyme solution

Deionized water

Spectrophotometer capable of measuring at 280 nm

Quartz cuvettes

pH meter

Procedure:

Prepare 50 mM Potassium Phosphate Buffer (pH 6.5): Dissolve the appropriate amount of

Potassium Phosphate, Monobasic in deionized water. Adjust the pH to 6.5 at 25°C with 1 M

KOH.
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Prepare 1 mM L-Tyrosine Substrate Solution: Dissolve L-Tyrosine disodium salt dihydrate

in the 50 mM Potassium Phosphate Buffer to a final concentration of 1 mM. The high

solubility of the disodium salt facilitates this step.

Prepare Enzyme Solution: Immediately before use, prepare a solution of Tyrosinase (e.g.,

500-1,000 units/mL) in cold 50 mM Potassium Phosphate Buffer.

Assay: a. Set up two quartz cuvettes: one for the test sample and one for the blank. b. To

each cuvette, add 2.90 mL of the 1 mM L-Tyrosine substrate solution. c. Equilibrate the

cuvettes to 25°C in a thermostatted spectrophotometer. d. To the test cuvette, add 0.10 mL

of the Tyrosinase enzyme solution. e. To the blank cuvette, add 0.10 mL of the 50 mM

Potassium Phosphate Buffer. f. Immediately mix by inversion and start recording the

increase in absorbance at 280 nm for approximately 10 minutes. g. Calculate the rate of

reaction (ΔA280nm/minute) from the initial linear portion of the curve for both the test and

blank. The activity of the enzyme is proportional to the rate of increase in absorbance.

Visualizations
The following diagrams, generated using DOT language, illustrate key workflows and pathways

involving L-Tyrosine.
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Protocol: Preparation of Concentrated Tyrosine Stock Solution

Start

Measure 80% final volume of cell culture grade water

Adjust pH to >= 13.0 with 5M NaOH

Slowly add L-Tyrosine disodium salt and other amino acids (e.g., L-Cysteine)

Mix until completely dissolved

Adjust pH to final target (e.g., 11.3)

Add water to final volume

Sterile filter through 0.22 µm filter

Store at 2-8°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated L-Tyrosine disodium salt stock solution.
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L-Tyrosine Metabolic Pathways
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Caption: Major metabolic pathways of L-Tyrosine in biological systems.
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Logical Workflow: Fed-Batch Process Simplification

Traditional Method
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Caption: Simplification of fed-batch cell culture using L-Tyrosine disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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